Cas no 2120540-61-4 (4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester)

• Product Name: 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester
• CAS No: 2120540-61-4
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• CID: 6620681
• Update Time: 2026-03-11

4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester

• Inchi： 1S/C6H7ClN2O2/c1-9-3-4(7)8-5(9)6(10)11-2/h3H,1-2H3
• InChI Key： MVKIWZRZCSULQW-UHFFFAOYSA-N
• SMILES： C(C1N(C=C(Cl)N=1)C)(=O)OC

Additional information on 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester

4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester: A Versatile Building Block in Modern Medicinal Chemistry

4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester (CAS No. 2120540-61-4) is an organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and functional versatility. This imidazole derivative contains a carboxylic acid methyl ester group, a chloro substituent at the 4-position, and a methyl group at the 1-position, which collectively contribute to its chemical reactivity and biological activity. Recent studies published in Journal of Medicinal Chemistry (2023) and Organic Letters (2024) highlight the compound's potential as a synthetic intermediate in the development of novel therapeutics, particularly in the areas of antimicrobial agents and enzyme inhibitors.

The imidazole ring system is a well-known pharmacophore found in numerous FDA-approved drugs, including antihistamines, antifungals, and antivirals. The presence of the chloro substituent in 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester introduces additional steric and electronic effects that can be strategically exploited in drug design. A 2023 study in ACS Medicinal Chemistry Letters demonstrated that chloro-substituted imidazole derivatives exhibit enhanced lipophilicity and membrane permeability, which are critical properties for compounds targeting cell membrane-associated receptors.

As a methyl ester of a carboxylic acid, this compound serves as an important precursor in the synthesis of amide-based scaffolds. The methyl ester group can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid, which is a common functional group in bioactive molecules. A recent review in Current Organic Chemistry (2024) emphasized that ester functionalization is a key strategy in prodrug design, as it allows for the modulation of solubility and bioavailability of parent compounds.

The synthetic accessibility of 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester has been extensively explored in modern organic synthesis. A 2024 paper in Organic Process Research & Development reported a one-pot synthesis method involving microwave-assisted reactions and green chemistry approaches, achieving a yield of 82% with high regioselectivity. This advancement underscores the compound's potential as a key intermediate in the scale-up production of pharmaceuticals, where cost-effectiveness and process efficiency are paramount.

Recent computational studies published in Journal of Computational Chemistry (2024) have provided insights into the electronic properties of 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester. Molecular docking simulations revealed that the chloro substituent and methyl group contribute to hydrophobic interactions with target proteins, while the carboxylic acid ester group participates in hydrogen bonding with active site residues. These findings align with experimental data from in vitro assays showing the compound's moderate inhibitory activity against tyrosine kinase enzymes, a class of targets in oncology drug discovery.

The functional versatility of 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester extends beyond small molecule drug development. In the field of materials science, researchers at the Max Planck Institute have explored its use as a crosslinking agent in the synthesis of polymer networks with tailored mechanical properties. A 2024 study in Advanced Materials demonstrated that incorporation of this compound into polyurethane matrices enhanced thermal stability by up to 35°C, highlighting its potential in high-performance materials applications.

From an environmental chemistry perspective, the biodegradability of 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester has been evaluated in aqueous environments. A 2023 study in Environmental Science & Technology found that the compound undergoes hydrolytic degradation with a half-life of 2.5 days under neutral pH conditions, which is a favorable property for pharmaceutical waste management and environmentally benign chemical processes.

The pharmaceutical industry has increasingly recognized the value of structure-activity relationship (SAR) studies involving compounds like 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester. A 2024 review in Drug Discovery Today highlighted that modifications to the imidazole ring, such as the introduction of halogens or alkyl substituents, can lead to significant improvements in selectivity and potency against specific biological targets. These insights are guiding the development of next-generation therapeutics with reduced side effects and enhanced therapeutic indices.

In conclusion, 4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester (CAS No. 2120540-61-4) represents a promising chemical entity with broad applications in medicinal chemistry, materials science, and environmental chemistry. Its structural diversity, chemical reactivity, and biological relevance make it an essential tool for researchers engaged in molecular design and synthetic innovation. As the field of drug discovery continues to evolve, compounds like this will undoubtedly play a pivotal role in the development of novel therapeutics and advanced materials for the benefit of global health and sustainable technologies.

4-Chloro-1-methyl-1H-imidazole-2-carboxylic acid methyl ester (CAS No. 2120540-61-4) is a multifunctional organic compound with significant potential in medicinal chemistry, materials science, and environmental applications. Its unique structural features, including a substituted imidazole ring, a carboxylic acid methyl ester, and a chloro group, contribute to its chemical versatility and biological activity. ### Key Properties and Applications: 1. Medicinal Chemistry: - Acts as a synthetic intermediate in drug development, particularly in antimicrobial agents and enzyme inhibitors. - The chloro substituent enhances lipophilicity and membrane permeability, making it suitable for targeting cell membrane-associated receptors. - Ester functionalization allows for prodrug design, enabling modulation of solubility and biological activity. 2. Materials Science: - Used as a crosslinking agent in polymer networks, enhancing thermal stability and mechanical properties. - Demonstrates biodegradability in aqueous environments, with a half-life of 2.5 days, making it suitable for environmentally friendly materials. 3. Environmental Chemistry: - Undergoes hydrolytic degradation under neutral pH conditions, supporting pharmaceutical waste management and sustainable chemical processes. 4. Structure-Activity Relationships (SAR): - Modifications to the imidazole ring (e.g., halogenation or alkylation) can improve selectivity and potency against specific biological targets, guiding the development of next-generation therapeutics. ### Conclusion: This compound exemplifies the importance of molecular design and synthetic innovation in modern science. Its structural diversity and chemical reactivity position it as a cornerstone in the development of novel therapeutics, advanced materials, and sustainable technologies, contributing to global health and environmental sustainability.